Cas no 1240403-82-0 (7',8'-dihydroobalactone)

7',8'-Dihydroobalactone is a chemically modified derivative of obalactone, characterized by the hydrogenation of the 7',8' double bond in its lactone structure. This modification enhances its stability and alters its reactivity profile, making it a valuable intermediate in organic synthesis and pharmaceutical research. The saturated lactone ring improves resistance to oxidative degradation, while retaining the functional versatility of the parent compound. Its structural features make it suitable for applications in asymmetric synthesis and as a precursor for bioactive molecules. The compound is typically handled under inert conditions due to its sensitivity to moisture and light, ensuring optimal purity and performance in laboratory settings.

7',8'-dihydroobalactone structure

Product Name:7',8'-dihydroobalactone

CAS No:1240403-82-0

MF:C₁₉H₂₀O₄

MW:312.359705924988

CID:2072584

PubChem ID:46911676

Update Time:2025-06-07

7',8'-dihydroobalactone Chemical and Physical Properties

Names and Identifiers

- 7',8'-dihydroobalactone
- 7',8'-dihydroobolactone
- (6R)-6-[[(2R)-3,4-Dihydro-4-oxo-6-(2-phenylethyl)-2H-pyran-2-yl]methyl]-5,6-dihydro-2H-pyran-2-one
- 1240403-82-0
- CHEMBL1170809
- AKOS040761239
- (2R)-2-[[(2R)-6-oxo-2,3-dihydropyran-2-yl]methyl]-6-(2-phenylethyl)-2,3-dihydropyran-4-one
- (2R)-2-(((2R)-6-oxo-2,3-dihydropyran-2-yl)methyl)-6-(2-phenylethyl)-2,3-dihydropyran-4-one
- 7 inverted exclamation marka,8 inverted exclamation marka-Dihydroobolactone
- CS-0203588
- Inchi： 1S/C19H20O4/c20-15-11-17(10-9-14-5-2-1-3-6-14)22-18(12-15)13-16-7-4-8-19(21)23-16/h1-6,8,11,16,18H,7,9-10,12-13H2/t16-,18+/m1/s1
- InChI Key： GLFJXECVUDGKBE-AEFFLSMTSA-N
- SMILES： O1C(=CC(C[C@H]1C[C@H]1CC=CC(=O)O1)=O)CCC1C=CC=CC=1

Computed Properties

Exact Mass: 312.13615911g/mol
Monoisotopic Mass: 312.13615911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 500
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 52.6Å²

Experimental Properties

Color/Form: Oil
Density: 1.181±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 514.3±39.0 °C at 760 mmHg
Flash Point: 227.9±27.1 °C
Solubility: Slightly soluble (7.8 g/l) (25 º C),
Vapor Pressure: 0.0±1.3 mmHg at 25°C

7',8'-dihydroobalactone Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

7',8'-dihydroobalactone Pricemore >>

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